Cas no 1260802-36-5 (Ethyl-(3-methyl-azetidin-3-ylmethyl)-carbamic acid tert-butyl ester)

• Product Name: Ethyl-(3-methyl-azetidin-3-ylmethyl)-carbamic acid tert-butyl ester
• CAS No: 1260802-36-5
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 1006468
• PubChem ID: 53404723
• Update Time: 2025-10-17

Ethyl-(3-methyl-azetidin-3-ylmethyl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl-(3-methyl-azetidin-3-ylmethyl)-carbamic acid tert-butyl ester
• tert-butyl N-ethyl-N-[(3-methylazetidin-3-yl)methyl]carbamate
• CID 53404723
• tert-butylN-ethyl-N-[(3-methylazetidin-3-yl)methyl]carbamate
• Carbamic acid, N-ethyl-N-[(3-methyl-3-azetidinyl)methyl]-, 1,1-dimethylethyl ester
• 1260802-36-5

• MDL： MFCD11847931
• Inchi： 1S/C12H24N2O2/c1-6-14(9-12(5)7-13-8-12)10(15)16-11(2,3)4/h13H,6-9H2,1-5H3
• InChI Key： XXQYUCBMAWARSJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(CC)CC1(C)CNC1)=O

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl-(3-methyl-azetidin-3-ylmethyl)-carbamic acid tert-butyl ester

Ethyl-(3-methyl-azetidin-3-ylmethyl)-carbamic acid tert-butyl ester (CAS No. 1260802-36-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl-(3-methyl-azetidin-3-ylmethyl)-carbamic acid tert-butyl ester, identified by its CAS number 1260802-36-5, represents a significant compound in the realm of pharmaceutical chemistry. This intermediate plays a crucial role in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. The unique structural features of this compound, including its azetidine ring and tert-butyl ester functionality, make it a valuable building block for medicinal chemists seeking to develop novel therapeutic agents.

The azetidine ring is a cyclic amide derivative with a five-membered structure, characterized by a nitrogen atom incorporated into the ring. This nitrogen-rich scaffold enhances the compound's ability to interact with biological targets, such as enzymes and receptors, thereby facilitating the development of drugs with specific mechanisms of action. In contrast, the tert-butyl ester group contributes to the stability of the intermediate during synthetic processes, preventing unwanted side reactions that could compromise yield and purity.

Recent advancements in drug discovery have highlighted the importance of Ethyl-(3-methyl-azetidin-3-ylmethyl)-carbamic acid tert-butyl ester in the development of small-molecule inhibitors. For instance, studies have demonstrated its utility in synthesizing compounds that modulate kinases involved in cancer progression. The tert-butyl ester moiety, in particular, has been shown to enhance binding affinity by stabilizing transition states during enzyme-substrate interactions. This has led to the exploration of derivatives with modified side chains that further optimize pharmacokinetic properties.

The pharmaceutical industry has increasingly relied on such intermediates to streamline synthetic routes, reducing both cost and environmental impact. The versatility of Ethyl-(3-methyl-azetidin-3-ylmethyl)-carbamic acid tert-butyl ester allows for facile functionalization at multiple positions, enabling chemists to tailor molecules for specific therapeutic applications. For example, modifications at the nitrogen atom or the methyl group attached to the azetidine ring can lead to compounds with enhanced solubility or metabolic stability.

Moreover, computational modeling and high-throughput screening have accelerated the identification of promising candidates derived from this intermediate. These techniques allow researchers to predict binding interactions and optimize molecular properties before conducting labor-intensive wet-lab experiments. As a result, Ethyl-(3-methyl-azetidin-3-ylmethyl)-carbamic acid tert-butyl ester has become an indispensable tool in drug discovery pipelines, particularly for projects targeting complex diseases like Alzheimer's and rheumatoid arthritis.

In conclusion, the significance of Ethyl-(3-methyl-azetidin-3-ylmethyl)-carbamic acid tert-butyl ester (CAS No. 1260802-36-5) cannot be overstated. Its unique structural attributes and synthetic flexibility make it a cornerstone in modern pharmaceutical research. As scientific understanding evolves and new methodologies emerge, this compound will continue to serve as a critical component in the development of next-generation therapeutics that address unmet medical needs.